N-(2-amino-2-oxoethyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
• InChI: InChI=1S/C15H17N3O2/c16-14(19)8-17-15(20)9-5-6-13-11(7-9)10-3-1-2-4-12(10)18-13/h5-7,18H,1-4,8H2,(H2,16,19)(H,17,20)
• InChI Key: LVZWJZRNKIQVMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)NCC(=O)N
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-(2-amino-2-oxoethyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide is a chemical compound with the molecular formula C16H18N4O2. It is commonly referred to as AOZ or 6-AOZ. AOZ is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of AOZ is not fully understood, but it is believed to act through multiple pathways. AOZ has been shown to inhibit the activation of NF-kB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. It has also been shown to activate the Nrf2 pathway, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
AOZ has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes. AOZ has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, AOZ has been shown to reduce inflammation in various models of inflammation.

Advantages and Limitations for Lab Experiments

AOZ has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to have low toxicity and can be used at high concentrations without causing harm to cells. However, AOZ also has limitations. It is not water-soluble, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on AOZ. One area of research is the development of AOZ-based therapies for cancer. AOZ has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Another area of research is the development of AOZ-based therapies for inflammatory diseases. AOZ has been shown to reduce inflammation in various models of inflammation, making it a potential candidate for the treatment of inflammatory diseases. Finally, further research is needed to understand the mechanism of action of AOZ and its potential applications in various fields.

Scientific Research Applications

AOZ has been the subject of scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. AOZ has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress in cells. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.